N-(2,4-dimethoxyphenyl)-2-[(4-methyl-4H-1,2,4-triazol-3-yl)thio]acetamide
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Description
N-(2,4-dimethoxyphenyl)-2-[(4-methyl-4H-1,2,4-triazol-3-yl)thio]acetamide, also known as DMPT, is a synthetic compound that has gained significant attention in scientific research due to its potential applications in various fields. DMPT is a thioacetamide derivative that has been synthesized through various methods and has been studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments.
Scientific Research Applications
- “AKOS001014437” has demonstrated potent antifungal properties. Researchers have explored its efficacy against various fungal pathogens, including Candida species and dermatophytes. The compound’s mechanism of action involves inhibiting fungal cell wall synthesis or disrupting membrane integrity .
- Investigations into the compound’s anticancer effects have revealed promising results. It appears to interfere with cancer cell proliferation and induce apoptosis. Researchers are particularly interested in its impact on specific cancer types, such as breast, lung, and colon cancers .
- “AKOS001014437” exhibits anti-inflammatory activity by modulating key inflammatory pathways. Studies suggest that it may suppress pro-inflammatory cytokines and reduce tissue damage in inflammatory conditions .
- Researchers have explored the compound’s potential in neuroprotection. It may enhance neuronal survival, reduce oxidative stress, and mitigate neurodegenerative processes. Investigations focus on Alzheimer’s disease, Parkinson’s disease, and ischemic stroke .
- Preliminary studies indicate that “AKOS001014437” possesses antiviral properties. It has shown activity against certain viruses, including herpes simplex virus (HSV) and human immunodeficiency virus (HIV). Further research aims to elucidate its mode of action and optimize its antiviral potential .
- The compound’s analgesic properties have been investigated, with potential applications in pain management. Additionally, it may exhibit anxiolytic effects by modulating neurotransmitter systems. Researchers explore its role in anxiety disorders and chronic pain conditions .
Antifungal Activity
Anticancer Potential
Anti-Inflammatory Properties
Neuroprotective Effects
Antiviral Activity
Analgesic and Anxiolytic Effects
properties
IUPAC Name |
N-(2,4-dimethoxyphenyl)-2-[(4-methyl-1,2,4-triazol-3-yl)sulfanyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H16N4O3S/c1-17-8-14-16-13(17)21-7-12(18)15-10-5-4-9(19-2)6-11(10)20-3/h4-6,8H,7H2,1-3H3,(H,15,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RKCTYZHXTIQXHL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=NN=C1SCC(=O)NC2=C(C=C(C=C2)OC)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H16N4O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
308.36 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2,4-dimethoxyphenyl)-2-[(4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]acetamide |
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